Cas no 1805991-74-5 (3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1805991-74-5
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4850373
• Update Time: 2025-05-19

3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-5-3(1-12)6(9)13-2-4(5)7(10)11/h2,7H,1,12H2
• InChI Key： MYGZBZTUEJXXSG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine

Professional Introduction to 3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805991-74-5)

3-(Aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805991-74-5) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both aminomethyl and difluoromethyl substituents makes it a valuable intermediate for synthesizing various bioactive molecules.

The Aminomethyl group in the molecular structure of 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine introduces a nucleophilic center, which is highly reactive in various organic transformations. This reactivity is particularly useful in the synthesis of pharmaceutical intermediates, where the introduction of amine functionalities is often required. The difluoromethyl group, on the other hand, enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further derivatization into drug candidates.

In recent years, there has been a growing interest in exploring the applications of 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine in the development of novel therapeutic agents. The compound's structural features have been leveraged to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating various types of cancers and inflammatory diseases.

One of the most compelling aspects of 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine is its role as a key intermediate in multi-step synthetic pathways. Researchers have utilized this compound to develop complex molecules with intricate architectures, which are essential for achieving high efficacy in therapeutic applications. The combination of its reactivity and stability makes it an indispensable tool in medicinal chemistry laboratories.

The latest advancements in computational chemistry have further highlighted the importance of 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine. Molecular modeling studies have revealed that this compound can be effectively incorporated into drug-like scaffolds, improving their pharmacokinetic properties. These findings have opened up new avenues for designing next-generation pharmaceuticals with improved pharmacological profiles.

The synthesis of 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine involves a series of well-defined chemical transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine core, followed by the introduction of chloro and difluoromethyl groups at specific positions. The final step involves the addition of an aminomethyl group to complete the molecular structure. This synthetic route has been optimized to ensure high yield and purity, making it suitable for industrial-scale production.

In conclusion, 3-(aminomethyl)-2,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1805991-74-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.